Cas no 59973-07-8 (1-methylsulfanylnonane)

• Product Name: 1-methylsulfanylnonane
• CAS No: 59973-07-8
• MF: C₁₀H₂₂S
• MW: 174.346682071686
• CID: 1617519
• PubChem ID: 524804
• Update Time: 2025-10-29

1-methylsulfanylnonane Chemical and Physical Properties

Names and Identifiers

• 1-methylsulfanylnonane
• AC1LAZTQ
• 2-Thiaundecane
• KB-54798
• METHYL n-NONYL SULFIDE
• methyl nonyl sulfide
• 1-(methylsulfanyl)nonane
• u-Nonylmethylsulfid
• methyl-nonyl sulfide
• Methyl-nonyl-sulfid
• 1-(Methylthio)nonane
• Nonyl methyl sulfide
• DB-053505
• methyl(nonyl)sulfane
• SCHEMBL200470
• 59973-07-8
• Methyl n-nonyl sulphide
• DTXSID30335357
• FCRSULZJMFDBIK-UHFFFAOYSA-N
• AKOS006271774

• Inchi： 1S/C10H22S/c1-3-4-5-6-7-8-9-10-11-2/h3-10H2,1-2H3
• InChI Key： FCRSULZJMFDBIK-UHFFFAOYSA-N
• SMILES： S(C)CCCCCCCCC

Computed Properties

• Exact Mass: 174.14436
• Monoisotopic Mass: 174.14422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.8410
• Melting Point: -35.59°C (estimate)
• Boiling Point: 215.37°C (estimate)
• Refractive Index: 1.4556
• PSA: 0

Additional information on 1-methylsulfanylnonane

Introduction to 1-methylsulfanylnonane (CAS No. 59973-07-8)

1-methylsulfanylnonane, with the chemical formula C₉H₂₁NS, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This aliphatic thiol derivative features a nonane backbone substituted with a methylsulfanyl group, making it a versatile intermediate in synthetic chemistry. The compound is identified by its unique Chemical Abstracts Service (CAS) number, 59973-07-8, which distinguishes it in scientific literature and databases. Its molecular structure and properties have garnered attention for potential applications in drug development, agrochemical formulations, and material science.

The methylsulfanyl moiety in 1-methylsulfanylnonane contributes to its reactivity, enabling various chemical transformations that are valuable in synthetic pathways. This feature has been explored in recent studies for the development of novel bioactive molecules. Researchers have leveraged the compound's structural attributes to design derivatives with enhanced pharmacological properties. For instance, modifications of the methylsulfanyl group have been investigated for their role in modulating biological targets, particularly in the context of anti-inflammatory and antimicrobial agents.

Recent advancements in computational chemistry have further illuminated the potential of 1-methylsulfanylnonane as a building block for more complex molecules. Molecular modeling studies suggest that this compound can serve as a precursor for synthesizing sulfonamide-based drugs, which are known for their therapeutic efficacy in treating a range of diseases. The nonane chain provides a stable scaffold, while the sulfur-containing group offers opportunities for selective functionalization. Such insights have spurred interest among medicinal chemists seeking to develop next-generation pharmaceuticals.

In agrochemical research, 1-methylsulfanylnonane has been studied for its role in enhancing plant growth and stress resistance. The compound's ability to interact with biological systems at the molecular level has been linked to improved crop yields and resilience against environmental challenges. Field trials have demonstrated promising results when 1-methylsulfanylnonane is used as a component in formulations designed to promote agricultural productivity. These findings highlight its significance beyond pharmaceutical applications.

The synthesis of 1-methylsulfanylnonane involves well-established organic reactions, including thiolysis and alkylation processes. Advances in green chemistry have also influenced its production, with efforts to optimize yield and minimize environmental impact. Catalytic methods have been particularly effective in achieving high-purity outputs, ensuring that the final product meets stringent quality standards required for industrial and research applications.

From a material science perspective, 1-methylsulfanylnonane exhibits interesting physicochemical properties that make it suitable for use in specialty polymers and coatings. Its incorporation into polymer matrices can enhance thermal stability and mechanical strength, making it valuable for high-performance materials. Additionally, the sulfur content allows for potential cross-linking reactions, further expanding its utility in advanced material formulations.

The regulatory landscape surrounding 1-methylsulfanylnonane is favorable for research and development purposes. As a non-controlled substance, it can be handled and studied without stringent regulatory hurdles, facilitating rapid innovation in multiple scientific domains. This accessibility has encouraged academic and industrial researchers to explore its full potential across various applications.

Future research directions may focus on expanding the derivatives of 1-methylsulfanylnonane, particularly exploring its role in developing treatments for neurological disorders and chronic diseases. The compound's structural flexibility allows chemists to tailor its properties for specific therapeutic targets, opening new avenues in drug discovery. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking these possibilities.

In conclusion, 1-methylsulfanylnonane (CAS No. 59973-07-8) stands as a multifaceted compound with broad applications across chemistry, pharmaceuticals, agriculture, and materials science. Its unique structural features and reactivity make it a valuable asset for researchers seeking innovative solutions to complex challenges. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further, reinforcing its importance as a cornerstone molecule in modern chemical research.